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Compound of Interest

Compound Name: Aspochracin

Cat. No.: B12351442 Get Quote

Date of Compilation: 2025-12-02

This document provides crucial safety and logistical guidance for the handling of Aspochracin.

The information is intended for researchers, scientists, and professionals in drug development.

While Aspochracin itself is reported to be non-toxic to mammalian cell lines, it is an

insecticidal cyclic tripeptide derived from the fungus Aspergillus ochraceus.[1] This fungus is

known to produce Ochratoxin A, a potent mycotoxin that is both toxic and carcinogenic.[2][3][4]

Therefore, all safety procedures must consider the potential for contamination with Aspergillus

ochraceus spores or Ochratoxin A.

Hazard Identification and Risk Assessment
The primary risks associated with handling Aspochracin are not from the compound itself but

from potential biological and chemical contaminants. A thorough risk assessment should be

conducted before any handling of Aspochracin.
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Hazard Description Potential Health Effects

Biological Contamination Aspergillus ochraceus spores

Respiratory sensitization,

allergic reactions, potential for

infection in

immunocompromised

individuals.

Chemical Contamination Ochratoxin A

Nephrotoxic (kidney damage),

carcinogenic, and

immunosuppressive.[2]

Chemical Properties
Soluble in ethanol, methanol,

DMF, and DMSO.

The solvents themselves

present chemical hazards

(flammability, toxicity).

Personal Protective Equipment (PPE)
A risk-based approach should be used to select appropriate PPE for handling Aspochracin.

The following table outlines the recommended PPE based on the potential hazards.

PPE Item Specification Rationale

Gloves
Chemical-resistant nitrile

gloves.

To prevent skin contact with

the compound, solvents, and

potential contaminants.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

of solutions or airborne

particles.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection N95 respirator or higher.

Recommended when handling

the powdered form of

Aspochracin to prevent

inhalation of the compound or

fungal spores.
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Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure and maintain the integrity of the

compound.

3.1. Engineering Controls:

Fume Hood: All handling of powdered Aspochracin and preparation of solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Biological Safety Cabinet (BSC): If there is a significant risk of contamination with viable

Aspergillus ochraceus, a Class II BSC should be used.

3.2. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Weighing: Handle powdered Aspochracin in a fume hood. Use anti-static weigh paper or a

weighing boat.

Solubilization: Add solvents slowly to the powdered compound. Aspochracin is soluble in

ethanol, methanol, DMF, or DMSO.

Storage: Store Aspochracin in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Disposal Plan
All waste generated from handling Aspochracin must be considered potentially hazardous.
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Waste Type Disposal Procedure

Solid Waste

Contaminated lab supplies (e.g., pipette tips,

gloves, weigh paper) should be collected in a

designated, sealed waste bag.

Liquid Waste

Solutions of Aspochracin and contaminated

solvents should be collected in a clearly labeled,

sealed waste container.

Decontamination

All surfaces and equipment should be

decontaminated with a suitable disinfectant

(e.g., 70% ethanol) followed by a cleaning agent

to remove any residual chemical contamination.

Dispose of all waste in accordance with local, state, and federal regulations for chemical and

biological waste.

Emergency Procedures
Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and water for at least 15 minutes. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material and

place in a sealed container for disposal. For

large spills, contact your institution's

environmental health and safety department.
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Visual Workflow for Aspochracin Handling
Aspochracin Handling Workflow
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Caption: Workflow for the safe handling of Aspochracin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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